4-({[(3,4-dimethylphenoxy)acetyl]amino}methyl)benzoic acid

• IUPAC Name: 4-[[[2-(3,4-dimethylphenoxy)acetyl]amino]methyl]benzoic acid
• InChI: InChI=1S/C18H19NO4/c1-12-3-8-16(9-13(12)2)23-11-17(20)19-10-14-4-6-15(7-5-14)18(21)22/h3-9H,10-11H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key: KZJFMYAFAARWNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NCC2=CC=C(C=C2)C(=O)O)C
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol

Description

4-({[(3,4-dimethylphenoxy)acetyl]amino}methyl)benzoic acid, also known as DMPA, is a compound that has gained significant attention in recent years due to its potential uses in scientific research. DMPA is a benzoic acid derivative that can be synthesized through various methods, and it has been shown to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 4-({[(3,4-dimethylphenoxy)acetyl]amino}methyl)benzoic acid is not fully understood, but it has been suggested that 4-({[(3,4-dimethylphenoxy)acetyl]amino}methyl)benzoic acid may exert its effects through the inhibition of protein synthesis and the induction of apoptosis in cancer cells. 4-({[(3,4-dimethylphenoxy)acetyl]amino}methyl)benzoic acid has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammatory response, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects
4-({[(3,4-dimethylphenoxy)acetyl]amino}methyl)benzoic acid has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer, anti-inflammatory, and antioxidant properties, 4-({[(3,4-dimethylphenoxy)acetyl]amino}methyl)benzoic acid has been found to have anti-bacterial and anti-viral effects, and it has been suggested that 4-({[(3,4-dimethylphenoxy)acetyl]amino}methyl)benzoic acid may have potential applications in the treatment of infectious diseases. 4-({[(3,4-dimethylphenoxy)acetyl]amino}methyl)benzoic acid has also been shown to have neuroprotective properties, which may have applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-({[(3,4-dimethylphenoxy)acetyl]amino}methyl)benzoic acid in lab experiments is that it is relatively easy to synthesize and can be produced in high yields. Additionally, 4-({[(3,4-dimethylphenoxy)acetyl]amino}methyl)benzoic acid has been shown to have a range of biochemical and physiological effects, which may make it a useful tool for studying various biological processes. However, one limitation of using 4-({[(3,4-dimethylphenoxy)acetyl]amino}methyl)benzoic acid in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 4-({[(3,4-dimethylphenoxy)acetyl]amino}methyl)benzoic acid. One area of interest is the development of 4-({[(3,4-dimethylphenoxy)acetyl]amino}methyl)benzoic acid-based therapies for the treatment of cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of 4-({[(3,4-dimethylphenoxy)acetyl]amino}methyl)benzoic acid and its effects on various biological processes. Finally, there is a need for more studies on the safety and toxicity of 4-({[(3,4-dimethylphenoxy)acetyl]amino}methyl)benzoic acid, particularly in vivo, to determine its potential as a therapeutic agent.

Synthesis Methods

4-({[(3,4-dimethylphenoxy)acetyl]amino}methyl)benzoic acid can be synthesized through several methods, including the reaction of 3,4-dimethylphenol with acetyl chloride to form 3,4-dimethylphenyl acetate, which can then be reacted with 4-aminomethylbenzoic acid to form 4-({[(3,4-dimethylphenoxy)acetyl]amino}methyl)benzoic acid. Another method involves the reaction of 3,4-dimethylphenol with chloroacetic acid to form 3,4-dimethylphenylglyoxylic acid, which can then be reacted with 4-aminomethylbenzoic acid to form 4-({[(3,4-dimethylphenoxy)acetyl]amino}methyl)benzoic acid. These methods have been successfully used to produce 4-({[(3,4-dimethylphenoxy)acetyl]amino}methyl)benzoic acid in high yields.

Scientific Research Applications

4-({[(3,4-dimethylphenoxy)acetyl]amino}methyl)benzoic acid has been shown to have potential uses in scientific research, particularly in the field of cancer research. 4-({[(3,4-dimethylphenoxy)acetyl]amino}methyl)benzoic acid has been found to inhibit the growth of cancer cells in vitro and in vivo, and it has been suggested that 4-({[(3,4-dimethylphenoxy)acetyl]amino}methyl)benzoic acid may be a potential therapeutic agent for the treatment of cancer. Additionally, 4-({[(3,4-dimethylphenoxy)acetyl]amino}methyl)benzoic acid has been shown to have anti-inflammatory and antioxidant properties, which may have applications in the treatment of inflammatory diseases and oxidative stress-related disorders.